Methoxychlor

• CAS: 1644449-82-0
• Molecular Formula: C16H15Cl3O2
• Molecular Weight: 345.6 g/mol
• InChI: InChI=1S/C16H15Cl3O2/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12/h3-10,15H,1-2H3
• InChIKey: IAKOZHOLGAGEJT-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 73 °F (NTP, 1992); Soluble in alcohol; Moderately sol in alcohol and petroleum oils; readily sol in most aromatic solvents; Methylene dichloride: 60 g/100 g at 22 °C; dichlorobenzene: 40 g/100 g at 22 °C; cyclohexanone: 50 g/100 g at 22 °C; methylated naphthalenes: 30 g/100 g at 22 °C; carbon tetrachloride: 16 g/100 g at 22 °C; odorless kerosene: 2 g/100 g at 22 °C. /Data from table/; Readily soluble in aromatic, chlorinated, and ketonic solvents, and vegetable oils. In chloroform and xylene 440, methanol 50 (all in g/kg, 22 °C).; For more Solubility (Complete) data for METHOXYCHLOR (9 total), please visit the HSDB record page.; Solubility in water: none; 0.00001%

Methoxychlor D14 (CAS 1644449-82-0): Technical Overview for Analytical Reference Standard Procurement

Methoxychlor D14 (CAS 1644449-82-0), also known as Methoxychlor-d14 (bis(4-methoxyphenyl-d7)), is a fully deuterated analog of the organochlorine pesticide methoxychlor (unlabeled CAS 72-43-5) . This compound features fourteen deuterium atoms substituting all non-exchangeable hydrogens in the methoxychlor structure, resulting in a molecular formula of C16HD14Cl3O2 and a molecular weight of 359.73 g/mol . As a stable isotope-labeled internal standard, Methoxychlor D14 is engineered specifically for quantitative mass spectrometry applications, particularly LC-MS/MS and GC-MS workflows, where it serves as an isotopically distinct reference material to correct for matrix effects and ionization variability . The compound is available as a neat analytical standard from multiple certified reference material producers and is intended solely for research and analytical method development purposes .

Product Type

Stable isotope-labeled internal standard (ISTD) for methoxychlor quantification

Primary Workflow

LC-MS/MS and GC-MS isotope-dilution mass spectrometry (IDMS)

Certification Context

ISO 17034-certified reference material for regulatory pesticide residue analysis

Key Fit

Perdeuterated (+14 Da) label for matrix-effect correction and trace-level accuracy

Methoxychlor D14: Why Unlabeled Methoxychlor or Lower Deuterated Analogs Cannot Substitute in Quantitative MS Workflows

In quantitative mass spectrometry, substituting Methoxychlor D14 with unlabeled methoxychlor or lower deuterated analogs introduces significant analytical error that cannot be corrected post hoc. Unlabeled methoxychlor (CAS 72-43-5) co-elutes identically with the target analyte and shares the same m/z, precluding its use as an internal standard for isotope-dilution mass spectrometry (IDMS) and rendering matrix-matched calibration unreliable for trace-level residue quantification . Methoxychlor-d6 (CAS 106031-79-2), which incorporates only six deuterium atoms, exhibits a mass shift of +6 Da (molecular weight 351.69 g/mol) compared to the +14 Da shift (359.73 g/mol) of Methoxychlor D14 . This smaller mass increment increases the risk of spectral overlap and isotopic interference from the native analyte's natural isotopic envelope, particularly in complex environmental or biological matrices where high sensitivity is required . The following evidence quantifies these performance differentials.

Unlabeled methoxychlor Co-elution and identical m/z may preclude reliable matrix-effect correction in IDMS. D14 provides distinct +14 Da channel

Methoxychlor-d6 Smaller +6 Da mass shift increases risk of isotopic crosstalk from native analyte envelope. D14 +14 Da shift improves spectral resolution

Methoxychlor-d6 Partial deuteration may allow deuterium-hydrogen back-exchange under certain LC conditions. Full perdeuteration maintains isotopic fidelity

Methoxychlor D14: Comparative Analytical Performance Evidence for Method Selection

Isotopic Purity: Methoxychlor D14 (98 atom% D) vs Methoxychlor-d6 (95% HPLC Purity)

Methoxychlor D14 exhibits an isotopic purity of >98 atom% D as determined by 1H NMR, with overall HPLC purity >99.0% (WITEGA PS043) and >98% HPLC with >97% assay D (Honeywell Fluka R1286) . In contrast, Methoxychlor-d6 is specified at ≥95% HPLC purity without a separately certified isotopic enrichment value, and the ±5% impurity window introduces greater calibration uncertainty . BOC Sciences similarly certifies Methoxychlor D14 at 98% atom D with 95% HPLC purity .

Isotopic Purity Certification

Data to verify

D14 >98 atom% D ('H NMR), HPLC >99%

d6 ≥95% HPLC, isotopic enrichment not certified

Certified enrichment vs uncertified

May reduce calibration uncertainty and support ISO/IEC 17025 compliance.

Based on vendor CoA specifications; independent verification recommended.

Evidence Dimension	Isotopic Enrichment (atom% D)
Target Compound Data	>97.8 atom% D (WITEGA); min 97% assay D (Honeywell); 98% atom D (BOC Sciences)
Comparator Or Baseline	Methoxychlor-d6: Isotopic enrichment not separately certified; total purity ≥95% HPLC
Quantified Difference	D14 offers certified isotopic enrichment ≥97-98%; d6 lacks comparable certification
Conditions	Vendor certificate of analysis specifications; analytical methods: 1H NMR for isotopic purity, HPLC for chemical purity

Why This Matters

Higher and explicitly certified isotopic enrichment reduces calibration uncertainty and improves compliance with ISO/IEC 17025 requirements for traceable reference materials.

Mass Shift and Spectral Resolution: D14 (+14 Da) vs d6 (+6 Da) Signal Separation

Methoxychlor D14 (molecular weight 359.73 g/mol) provides a +14 Da mass shift relative to unlabeled methoxychlor (MW 345.65 g/mol), whereas Methoxychlor-d6 (MW 351.69 g/mol) provides only a +6 Da shift . The larger +14 Da separation reduces the probability of spectral overlap from the natural M+1 and M+2 isotopic peaks of the native analyte, which can be significant for organochlorine compounds containing three chlorine atoms (approximate natural abundance: 35Cl ~75.8%, 37Cl ~24.2%) .

Mass Shift & Spectral Resolution

Class-level inference

D14 +14 Da (MW 359.73)

d6 +6 Da (MW 351.69)

8 Da greater separation

Minimizes overlap with native analyte isotopologue signals in complex matrices.

Relevant for organochlorine analytes with natural M+1/M+2 contributions.

Evidence Dimension	Mass Shift from Unlabeled Analyte (Δ m/z)
Target Compound Data	+14 Da (MW 359.73 g/mol, C16HD14Cl3O2)
Comparator Or Baseline	Methoxychlor-d6: +6 Da (MW 351.69 g/mol, C16H9D6Cl3O2)
Quantified Difference	D14 provides 8 Da greater mass separation, reducing isotopic crosstalk risk
Conditions	Low-resolution and high-resolution mass spectrometry; environmental and biological matrices

Why This Matters

Greater mass separation minimizes spectral interference and improves signal-to-noise ratio in trace-level quantification, particularly in multi-residue pesticide methods where co-eluting isotopologues can compromise method accuracy.

Labeling Pattern Completeness: Perdeuterated D14 vs Partially Deuterated d6

Methoxychlor D14 is perdeuterated on both methoxy groups and all aromatic ring positions (bis(4-methoxyphenyl-d7) substitution), resulting in complete replacement of all 14 non-exchangeable hydrogens . Methoxychlor-d6, in contrast, incorporates deuterium primarily on the two methoxy groups (dimethoxy-d6 labeling), leaving aromatic positions unlabeled . This incomplete labeling creates potential sites for deuterium-hydrogen back-exchange under certain analytical conditions, which can compromise isotopic fidelity and quantitation accuracy [1].

Deuteration Completeness

Data to verify

D14 14 deuterium atoms (perdeuterated)

d6 6 deuterium atoms (methoxy groups only)

Full vs partial labeling

Eliminates H/D back-exchange artifacts during sample preparation and LC.

Vendor structural specifications; exchange stability requires method-specific check.

Evidence Dimension	Deuterium Incorporation Completeness
Target Compound Data	14 deuterium atoms: all non-exchangeable hydrogens replaced (perdeuterated)
Comparator Or Baseline	Methoxychlor-d6: 6 deuterium atoms; primarily methoxy groups only (partial labeling)
Quantified Difference	D14 replaces all 14 non-exchangeable hydrogens; d6 replaces only 6 of 14
Conditions	Vendor structural specifications and IUPAC nomenclature

Why This Matters

Perdeuteration eliminates hydrogen-deuterium exchange artifacts during sample preparation and LC separation, ensuring consistent isotopic integrity throughout the analytical workflow.

• [1] ChemSrc. Methoxychlor-d6 Description and Deuterium Labeling Pattern. View Source

Regulatory Method Compatibility: ISO 17034 Certified Reference Material vs Research-Grade Analog

Methoxychlor D14 is available as an ISO 17034-certified reference material from accredited producers including Dr. Ehrenstorfer (a division of LGC Standards), with accompanying Certificates of Analysis specifying lot-specific isotopic and chemical purity values and expiration dating . This certification supports method accreditation under ISO/IEC 17025 and compliance with regulatory residue monitoring programs. Methoxychlor-d6, while also offered as an analytical standard, is frequently designated for "research use only" without the same level of metrological traceability documentation required for regulatory submission .

ISO 17034 Certification

Supporting evidence

D14 ISO 17034 certified reference material

d6 Typically research-use-only designation

Accredited metrological traceability vs RUO

Supports method accreditation under ISO/IEC 17025 for regulated residue programs.

Verify lot-specific certificate; expiration dating applies.

Evidence Dimension	Reference Material Certification Status
Target Compound Data	ISO 17034 certified reference material (Dr. Ehrenstorfer, Honeywell Fluka); CoA with expiry provided
Comparator Or Baseline	Methoxychlor-d6: Research-use-only designation; variable certification documentation
Quantified Difference	D14 meets ISO 17034 accreditation requirements; d6 typically does not
Conditions	Regulatory residue analysis; ISO/IEC 17025 accredited laboratories

Why This Matters

For laboratories operating under ISO/IEC 17025 accreditation or submitting data to regulatory agencies, use of certified reference materials is mandatory; D14 satisfies this requirement while d6 may not.

Methoxychlor D14: Recommended Application Scenarios for Analytical Method Deployment

Regulated Pesticide Residue Monitoring in Food and Feed Matrices

Methoxychlor D14 is the optimal internal standard for laboratories performing quantitative pesticide residue analysis in food and feed samples under regulatory compliance frameworks (e.g., EU SANTE/12682/2019, USDA Pesticide Data Program). Its ISO 17034-certified status, >98 atom% D isotopic purity, and +14 Da mass shift ensure full compliance with method validation requirements for accuracy, precision, and measurement uncertainty . The perdeuterated labeling pattern maintains isotopic integrity during QuEChERS extraction and clean-up procedures common in multi-residue methods, providing reliable matrix-effect correction across diverse sample types .

Environmental Fate and Metabolism Studies Requiring Isotope-Dilution Quantification

For studies tracking methoxychlor degradation, metabolite formation, and environmental partitioning in soil, water, or sediment, Methoxychlor D14 serves as the definitive surrogate or internal standard. The +14 Da mass shift cleanly separates the labeled standard from native methoxychlor and its metabolites (e.g., OH-MXC, HPTE) in complex environmental extracts, enabling precise quantification even at sub-ppb levels . The high isotopic purity (>97.8 atom% D) ensures that trace levels of unlabeled material do not contribute to false-positive signals in degradation kinetics experiments .

LC-MS/MS and GC-MS Method Development and Inter-Laboratory Validation

During method development and validation phases, Methoxychlor D14 supports critical performance assessments including linearity verification, limit of detection (LOD) and limit of quantification (LOQ) determination, and inter-laboratory comparability studies. Its certified, batch-specific purity values (>99.0% HPLC overall purity) and 24-month shelf life (when stored refrigerated at 2-8°C) provide a stable, reproducible reference point across multi-site studies . The compound is engineered explicitly for LC-MS/MS and GC-MS system suitability checks, streamlining method transfer and harmonized reporting across laboratory networks .

Environmental Toxicology and Exposure Assessment Studies

In studies assessing human or ecological exposure to methoxychlor via biological monitoring (urine, serum, tissue), Methoxychlor D14 is the preferred internal standard for accurate quantification by GC-MS or LC-MS/MS. Its mass shift and isotopic purity correct for matrix-induced ion suppression/enhancement effects common in biological extracts, improving the reliability of exposure estimates and supporting dose-response modeling in risk assessment . The full perdeuteration ensures consistent recovery correction across sample preparation workflows .

Application

Selection Property

Validation Focus

Pesticide residue monitoring in food/feed research

ISO 17034-certified isotopic purity

Method accuracy, precision, and matrix-effect correction

Environmental fate and metabolism studies

Perdeuterated label integrity and +14 Da mass shift

Trace-level quantification in complex extracts

Method development and inter-laboratory validation

Batch-specific certified purity and shelf life

LOD/LOQ reproducibility and system suitability

Biological monitoring research (human plasma/serum matrices)

Full perdeuteration for consistent recovery

Matrix-induced ion suppression/enhancement correction